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Cat. No.: B075111
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Introduction

Cyclopentylacetyl chloride (CAS No. 1122-99-2) is a reactive acyl chloride compound that
serves as a key intermediate in organic synthesis.[1][2][3] Its utility in the construction of more
complex molecules makes it a valuable building block in the development of novel
pharmaceuticals and other specialty chemicals. This guide provides a comprehensive overview
of the physical properties of Cyclopentylacetyl chloride, detailed experimental protocols for
their determination, and a visualization of its synthesis pathway.

Core Physical Properties

The physical characteristics of Cyclopentylacetyl chloride are crucial for its handling, storage,
and application in synthetic chemistry. A summary of these properties is presented below.
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Property Value

Molecular Formula C7H1:CIO

Molecular Weight 146.61 g/mol [4]

CAS Number 1122-99-2

Appearance Clear colorless to pale yellow liquid[3]
Density 1.087 g/mL[5]

Boiling Point 186 °C at 760 mmHg; 57-58 °C at 10 mmHg[5]
Refractive Index 1.4595-1.4645 at 20 °C[3]

Flash Point 71 °C (160 °F)[5]

Water Solubility Reacts with water

Vapor Pressure 0.678 mmHg at 25 °C

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is fundamental to chemical characterization. The
following are detailed methodologies for measuring the key physical constants of liquid
compounds like Cyclopentylacetyl chloride.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like Cyclopentylacetyl chloride, which has a relatively high boiling
point at atmospheric pressure, a vacuum distillation or a micro-boiling point method is often
employed.

Micro-Boiling Point Determination:

» Asmall sample (a few milliliters) of Cyclopentylacetyl chloride is placed in a test tube.
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o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The apparatus is heated in a controlled manner, for instance, using a Thiele tube or a metal
heating block.[6]

e As the temperature rises, a steady stream of bubbles will emerge from the open end of the
capillary tube.

e The heat source is then removed, and the liquid is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[6] This indicates that the vapor pressure of the liquid is equal to the external pressure.

Determination of Density

Density is the mass per unit volume of a substance.[7] A straightforward and accurate method
for determining the density of a liquid involves the use of a pycnometer or, more commonly in a
standard laboratory setting, a graduated cylinder and a balance.[3][9]

Procedure using a Graduated Cylinder:

e The mass of a clean, dry graduated cylinder is accurately measured using an electronic
balance.[9]

» A known volume of Cyclopentylacetyl chloride is carefully transferred into the graduated
cylinder. The volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the mass of the filled cylinder.

e The density is calculated by dividing the mass of the liquid by its volume.[8] To ensure
accuracy, the measurement should be repeated multiple times, and the average value
reported.
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Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid from a vacuum (or air).[10] It is a characteristic property that is
dependent on temperature and the wavelength of light used.[10] An Abbe refractometer is a
common instrument for this measurement.

Procedure using an Abbe Refractometer:

e Ensure the prism surfaces of the refractometer are clean.

o Afew drops of Cyclopentylacetyl chloride are placed on the lower prism.

e The prisms are closed and locked.

e The light source is positioned, and the eyepiece is adjusted until the crosshairs are in focus.

e The adjustment knob is turned until the light and dark fields are seen through the eyepiece.
The dispersion is corrected to give a sharp, colorless boundary line.

e The boundary line is centered on the crosshairs.

o The refractive index is read from the instrument's scale. The temperature should also be
recorded, as refractive index is temperature-dependent.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.[11][12][13][14] This is a critical safety parameter. The closed-cup method is
commonly used for volatile liquids.

Closed-Cup Method (e.g., Pensky-Martens):

o The sample of Cyclopentylacetyl chloride is placed in a test cup, and the cup is sealed
with a lid.[15]

e The apparatus heats the sample at a slow, constant rate.
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o A stirrer ensures uniform temperature throughout the sample.

e Atregular temperature intervals, an ignition source is introduced into the vapor space above
the liquid.

» The flash point is the lowest temperature at which the vapors ignite with a brief flash.[12][15]

Synthesis of Cyclopentylacetyl Chloride

Cyclopentylacetyl chloride is typically synthesized from cyclopentaneacetic acid. The
following workflow illustrates this common laboratory and industrial preparation.[1][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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